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Compound of Interest

Compound Name:
Tetraamminecopper(II) sulfate

hydrate

Cat. No.: B12351667

Get Quote

This technical guide provides a detailed overview of the solubility characteristics of

tetraamminecopper(II) sulfate ([Cu(NH₃)₄]SO₄·H₂O), a well-known coordination compound. The

document summarizes quantitative solubility data, outlines relevant experimental protocols,

and presents logical workflows through diagrams, offering valuable information for laboratory

and development applications.

Solubility of Tetraamminecopper(II) Sulfate
Tetraamminecopper(II) sulfate, which typically exists as the monohydrate ([Cu(NH₃)₄]SO₄·H₂O),

is a dark blue-purple crystalline solid.[1][2] Its solubility is a critical parameter for its synthesis,

purification, and various applications, including its use as a pesticide, a fabric dyeing agent,

and a precursor for other copper compounds.[3][4] The compound is characterized by its high

solubility in water and general insolubility in organic solvents.[5][6]

The solubility of tetraamminecopper(II) sulfate has been determined in aqueous and non-

aqueous media. The data is summarized in the table below for easy comparison.
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Solvent Temperature (°C)
Solubility (g / 100 g
of solvent)

Reference(s)

Water 21.5 18.5 [1][2][5][7]

Ethanol 20 Insoluble [5]

Tetraamminecopper(II) sulfate is highly soluble in water, dissolving to form a characteristic deep

blue-violet solution.[2][6] This color is due to the presence of the tetraamminecopper(II)

complex cation, [Cu(NH₃)₄]²⁺.[2] The measured solubility in water is 18.5 g per 100 g of water

at 21.5 °C.[1][5][6] The dissolution process in water is an equilibrium between the solid state

and the solvated ions.

The compound is effectively insoluble in ethanol.[5] This low solubility is exploited during its

synthesis, where ethanol is added to an aqueous solution of the complex to induce

precipitation.[8][9][10] The addition of a water-miscible organic solvent like ethanol reduces the

overall polarity of the solvent mixture, thereby decreasing the solubility of the ionic complex and

causing it to crystallize out of the solution.[8][9]

Other organic solvents that are miscible with water but in which the complex is poorly soluble

can also be used to precipitate it. These include methanol, acetone (propanone), isopropanol,

and dimethylformamide, among others.[2][11]

Experimental Protocols
The solubility properties of tetraamminecopper(II) sulfate are central to its preparation. The

following protocol, synthesized from multiple sources, details a standard laboratory procedure

for its synthesis, which inherently demonstrates its solubility characteristics.

This procedure involves the reaction of aqueous copper(II) sulfate with concentrated ammonia,

followed by precipitation of the complex salt with ethanol.[12][13]

Principle: Water ligands in the aquated copper(II) ion, [Cu(H₂O)₄]²⁺, are displaced by ammonia

molecules to form the more stable tetraamminecopper(II) complex, [Cu(NH₃)₄]²⁺.[13] The

product is then precipitated by adding ethanol, a solvent in which it is insoluble.[8][12]

Materials:
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Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Concentrated ammonia solution (NH₃, aq)

Distilled water

Ethanol

Beakers, graduated cylinders, stirring rod

Vacuum filtration apparatus (Buchner funnel, filter flask)

Ice bath

Procedure:

Dissolution: Weigh a specific amount of copper(II) sulfate pentahydrate (e.g., 2.5 g) and

dissolve it in a minimum amount of distilled water (e.g., 15 mL) in a beaker with stirring.

Gentle warming can be applied to ensure complete dissolution.[9][14]

Complexation: In a fume hood, slowly add a concentrated ammonia solution to the copper(II)

sulfate solution while stirring continuously. A pale blue precipitate of copper(II) hydroxide may

initially form but will dissolve upon the addition of excess ammonia to yield a deep blue

solution of the tetraamminecopper(II) complex.[12][15]

Precipitation: To the resulting deep blue solution, add ethanol (e.g., 25 mL) with stirring. The

addition of this less polar solvent decreases the solubility of the complex, causing the deep

blue crystals of [Cu(NH₃)₄]SO₄·H₂O to precipitate.[9][12]

Crystallization and Cooling: Place the beaker in an ice bath for approximately 10-15 minutes

to maximize the crystallization and yield of the product.[12][13]

Isolation and Washing: Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the collected crystals with small portions of cold ethanol to remove any soluble

impurities.[13][16]

Drying: Allow air to be pulled through the funnel for several minutes to help dry the crystals.

The final product can then be transferred to a watch glass to air dry completely.[13][17]
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Visualized Workflows and Processes
The following diagrams, generated using the DOT language, illustrate the key logical processes

related to the solubility and synthesis of tetraamminecopper(II) sulfate.
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Caption: Synthesis and precipitation workflow for tetraamminecopper(II) sulfate.

Aqueous Solution
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(Solid Crystal)
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Caption: Dissolution and equilibrium of the complex in an aqueous solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Solubility of
Tetraamminecopper(II) Sulfate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12351667/docs#an-in-depth-technical-guide-on-the-
solubility-of-tetraamminecopper-ii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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